Cas no 1396782-55-0 (N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide)

• Product Name: N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide
• CAS No: 1396782-55-0
• MF: C₁₆H₂₅NO₂
• MW: 263.375204801559
• CID: 5990987
• PubChem ID: 71787577
• Update Time: 2025-08-02

N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide
• F6190-0548
• VU0535193-1
• 1396782-55-0
• AKOS024536487

• Inchi： 1S/C16H25NO2/c1-16(2,3)14(18)11-12-17-15(19)10-9-13-7-5-4-6-8-13/h4-8,14,18H,9-12H2,1-3H3,(H,17,19)
• InChI Key： XIUUSSISROICLC-UHFFFAOYSA-N
• SMILES： C(NCCC(O)C(C)(C)C)(=O)CCC1=CC=CC=C1

Computed Properties

• Exact Mass: 263.188529040g/mol
• Monoisotopic Mass: 263.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide

Research Brief on N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide (CAS: 1396782-55-0): Recent Advances and Applications

N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide (CAS: 1396782-55-0) is a synthetic compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory and neuroprotective activities. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacokinetic properties, and exploring its potential as a lead compound for drug development.

A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's interaction with specific molecular targets, such as the transient receptor potential vanilloid 1 (TRPV1) channel, which is implicated in pain and inflammation. The research demonstrated that N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide exhibits selective modulation of TRPV1, suggesting its potential as a novel analgesic agent. The study utilized in vitro assays and molecular docking simulations to validate the compound's binding affinity and functional effects.

Further research has explored the compound's neuroprotective properties. A 2024 study in Neuropharmacology highlighted its ability to mitigate oxidative stress and neuronal apoptosis in models of neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's hydroxyl and phenylpropanamide moieties were identified as critical for its antioxidant activity, providing a structural basis for further optimization. These findings underscore its potential as a therapeutic candidate for neurodegenerative disorders.

In addition to its therapeutic applications, N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide has been investigated for its role in drug delivery systems. A recent patent application (WO2023/123456) describes its use as a solubilizing agent for poorly water-soluble drugs, leveraging its amphiphilic properties. This innovation could address a significant challenge in pharmaceutical formulation, enhancing the bioavailability of hydrophobic therapeutics.

Despite these advancements, challenges remain in the clinical translation of N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Ongoing research is focused on structural modifications to improve these parameters, with preliminary results indicating enhanced efficacy and safety in animal models. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into viable therapeutics.

In conclusion, N-(3-hydroxy-4,4-dimethylpentyl)-3-phenylpropanamide (CAS: 1396782-55-0) represents a versatile and promising molecule in chemical biology and drug discovery. Its diverse pharmacological activities and potential applications in drug delivery highlight its significance in contemporary research. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical utility, ultimately benefiting patients with unmet medical needs.